Cas no 2171748-01-7 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4,4,4-trifluorobutanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4,4,4-trifluorobutanoic acid
• CAS No: 2171748-01-7
• MF: C₂₃H₂₁F₅N₂O₅
• MW: 500.41526389122
• CID: 5807377
• PubChem ID: 165807789
• Update Time: 2025-10-28

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4,4,4-trifluorobutanoic acid
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-4,4,4-trifluorobutanoic acid
• 2171748-01-7
• EN300-1562788

• Inchi： 1S/C23H21F5N2O5/c24-20(25)17(9-19(31)29-18(21(32)33)10-23(26,27)28)30-22(34)35-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-18,20H,9-11H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： NRVOMKGJLHGGOS-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC(C(=O)O)CC(F)(F)F)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 500.13706259g/mol
• Monoisotopic Mass: 500.13706259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4,4,4-trifluorobutanoic acid

Comprehensive Guide to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4,4,4-trifluorobutanoic acid (CAS No. 2171748-01-7)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4,4,4-trifluorobutanoic acid (CAS No. 2171748-01-7) is a specialized fluorinated organic compound widely used in peptide synthesis and pharmaceutical research. Its unique structure, featuring multiple fluorine atoms and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in the development of novel therapeutics and bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in peptide modification, drug discovery, and bioconjugation applications.

The compound's CAS No. 2171748-01-7 is a critical identifier for procurement and regulatory compliance. Its molecular formula and weight are often queried in databases, highlighting the importance of accurate chemical identification. The presence of both difluoro and trifluoro substituents enhances its stability and reactivity, making it a preferred choice for solid-phase peptide synthesis (SPPS). This aligns with current trends in precision medicine and targeted drug delivery, where fluorinated compounds play a pivotal role.

One of the most searched questions about 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4,4,4-trifluorobutanoic acid revolves around its solubility and handling. The compound is typically soluble in polar organic solvents like dimethylformamide (DMF) and acetonitrile, which are commonly used in peptide synthesis. Researchers also inquire about its stability under various conditions, as the Fmoc group is sensitive to basic environments. These properties are crucial for optimizing reaction conditions in high-throughput screening and combinatorial chemistry.

In the context of green chemistry and sustainable practices, the demand for fluorinated building blocks like CAS No. 2171748-01-7 has surged. Fluorine incorporation improves metabolic stability and bioavailability, addressing key challenges in small-molecule drug development. This compound’s utility extends to proteomics and chemical biology, where it serves as a linker or modifier for studying protein-protein interactions. Such applications are frequently explored in cancer research and neurodegenerative disease studies, aligning with global health priorities.

The synthesis and purification of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4,4,4-trifluorobutanoic acid require specialized expertise, as highlighted in recent publications. Analytical techniques like HPLC and mass spectrometry are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP). These aspects are critical for pharmaceutical companies and contract research organizations (CROs) aiming to scale up production for clinical trials.

Market dynamics for CAS No. 2171748-01-7 reflect its niche yet growing demand. Suppliers often list it under categories such as peptide reagents or fluorinated amino acid derivatives, catering to academic and industrial buyers. Pricing and availability trends are influenced by advancements in automated peptide synthesizers and the rising adoption of fluorine chemistry in drug design. These factors make it a compound of interest for investors and analysts tracking the life sciences tools sector.

In summary, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4,4,4-trifluorobutanoic acid (CAS No. 2171748-01-7) is a versatile tool for modern chemical and biological research. Its applications span from peptide therapeutics to material science, driven by the unique properties of fluorine. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in biopharmaceuticals and beyond.